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Abstract
1,2-Diiodoethane (C₂H₄I₂), also known as ethylene iodide, is a significant organoiodine

compound with the CAS number 624-73-7.[1][2][3] It serves as a crucial reagent and

intermediate in various organic synthesis applications, most notably in the preparation of

powerful reducing agents like samarium(II) iodide. This document provides a comprehensive

overview of its chemical and physical properties, molecular structure, synthesis, and key

applications, supported by detailed experimental protocols and structural visualizations.

Chemical and Physical Properties
1,2-Diiodoethane presents as a light brown to brown or yellow crystalline solid.[4][5][6] It is a

stable compound but can discolor upon exposure to light and air.[2][4][7] It is incompatible with

strong bases and strong oxidizing agents.[2][4][7] The compound is soluble in methanol,

ethanol, ether, benzene, and acetone, but insoluble or only slightly soluble in water.[4][5]

Quantitative Data Summary
The key physicochemical properties of 1,2-diiodoethane are summarized in the table below for

easy reference and comparison.
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Property Value Reference(s)

Identifiers

IUPAC Name 1,2-Diiodoethane [1]

CAS Number 624-73-7 [1]

Molecular Formula C₂H₄I₂ [1][4]

Molar Mass 281.86 g/mol [1][6]

InChI Key
GBBZLMLLFVFKJM-

UHFFFAOYSA-N
[1][8]

SMILES ICCI [1][8]

Physical Properties

Appearance
Yellow to brown crystalline

powder/crystals
[4][5]

Melting Point 80 to 82 °C (353 to 355 K) [1][4]

Boiling Point ~200 °C [4]

Density 2.132 g/mL at 25 °C [4][7]

Vapor Pressure 0.349 mmHg at 25 °C [4]

Refractive Index 1.8710 [4]

Solubility

Water Insoluble [4][5]

Organic Solvents
Soluble in methanol, ethanol,

ether
[4][7]

Safety Data

Flash Point 100.9 °C [4]

Hazard Classifications
Skin Irrit. 2, Eye Irrit. 2, STOT

SE 3
[6]

Hazard Statements H315, H319, H335 [6]
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Molecular Structure and Conformational Analysis
The structure of 1,2-diiodoethane is defined by a single carbon-carbon bond with each carbon

atom bonded to two hydrogen atoms and one iodine atom. Rotation around the C-C bond leads

to different conformations, primarily the anti (or trans) and gauche conformers.

The anti conformer, where the two iodine atoms are positioned opposite each other (dihedral

angle of 180°), possesses C₂h symmetry and a dipole moment of zero.[9][10] The gauche form

has C₂ symmetry and a significant dipole moment.[9][10] In the gas phase, the anti conformer

is more stable. However, in polar solvents like methanol, the energy difference between the two

forms decreases because the solvent interacts more strongly with the more polar gauche

conformer, stabilizing it.[9][10] In the solid crystalline state, 1,2-diiodoethane exists exclusively

in the anti conformation.[11]
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Click to download full resolution via product page

Caption: Conformational isomers of 1,2-diiodoethane.

Chemical Reactions and Applications
Synthesis of Samarium(II) Iodide
One of the most prevalent applications of 1,2-diiodoethane is in the synthesis of samarium(II)

iodide (SmI₂), a powerful single-electron transfer reagent used extensively in organic synthesis.

[1][12] The reaction involves the oxidation of samarium metal by 1,2-diiodoethane in an inert

solvent like tetrahydrofuran (THF). The formation of the stable ethene molecule provides a

thermodynamic driving force for this transformation.[12] A similar reaction is used to prepare

ytterbium(II) iodide.[1][12]

Reaction: Sm + ICH₂CH₂I → SmI₂ + H₂C=CH₂[1]

1,2-Diiodoethane
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Caption: Synthesis pathway of Samarium(II) Iodide.

Photodissociation Reactions
The photoreaction of 1,2-diiodoethane has been studied in both the gas phase and in solution.

[9][10] In the gas phase, the reaction proceeds via the rupture of the first C-I bond, followed by

the cleavage of the second C-I bond in the resulting haloethyl radical (C₂H₄I•).[9][10] In

solution, a solvent cage effect enables an alternative, more energetically favorable pathway

where the bridged C₂H₄I• radical can react with the liberated iodine atom to form a C₂H₄I-I

isomer, which then decomposes into ethene and iodine (I₂).[9][10]
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Experimental Protocols
Synthesis of 1,2-Diiodoethane
This protocol is based on the direct iodination of ethylene.[4][12][13]

Reaction: C₂H₄ + I₂ → C₂H₄I₂

Methodology:

Reaction Setup: A mixture of iodine (I₂) and ethanol is prepared in a suitable reaction vessel

equipped with a gas inlet tube and a stirrer.

Gas Introduction: Ethylene gas (C₂H₄) is bubbled through the iodine-ethanol mixture. The

reaction progress is monitored by the disappearance of the characteristic purple/brown color

of the iodine.

Reaction Completion: The introduction of ethylene is continued until the iodine color is

completely discharged, and needle-like crystals of 1,2-diiodoethane begin to form.

Isolation: Upon completion, the reaction mixture is filtered to collect the crude product. The

crystals are washed to remove residual reactants.

Purification: The crude 1,2-diiodoethane is recrystallized from ethanol to yield the purified

product.
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Caption: General workflow for the synthesis of 1,2-diiodoethane.
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Purification Protocol
This method is for the purification of commercially obtained or synthesized 1,2-diiodoethane.

[7][13]

Methodology:

Dissolution: Dissolve the crude 1,2-diiodoethane in diethyl ether.

Washing: Transfer the ethereal solution to a separatory funnel and wash it with a saturated

aqueous solution of sodium thiosulfate (Na₂S₂O₃) to remove any free iodine.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate (MgSO₄).

Solvent Removal: Filter off the drying agent and evaporate the ether under reduced pressure

(in vacuo).

Distillation: Distill the remaining residue to obtain pure 1,2-diiodoethane.

Storage: Store the purified product in a cool, dark place to prevent light-induced

decomposition.[7][13]

Safety and Handling
1,2-Diiodoethane is classified as an irritant, causing skin irritation (H315), serious eye irritation

(H319), and potential respiratory irritation (H335).[4][6][14]

Handling: Use in a well-ventilated area or outdoors.[14][15] Avoid breathing dust, fumes, or

vapors.[14][15] Avoid contact with skin and eyes.[14][15]

Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-

impermeable gloves, and eye/face protection (eyeshields).[4][15] A dust mask (type N95 or

equivalent) is recommended.

Storage: Store in a cool, dry place between 2-8°C.[4] The material is light and air-sensitive

and should be stored accordingly, preferably under an inert atmosphere.[2][7]
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Spills: In case of a spill, sweep up the material, avoiding dust formation, and place it in a

suitable, closed container for disposal.[14] Use spark-proof tools.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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